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Compound of Interest

Compound Name: Pinoxaden

Cat. No.: B166648

This technical support center provides researchers, scientists, and agricultural professionals
with comprehensive guidance on the tank-mixing compatibility of Pinoxaden with various
broadleaf herbicides. The information is presented in a question-and-answer format to directly
address potential issues encountered during experimental and field applications.

Frequently Asked Questions (FAQSs)

Q1: What is Pinoxaden and what is its mode of action?

Pinoxaden is a selective, post-emergence herbicide used for the control of annual grass
weeds in cereal crops like wheat and barley.[1][2] It belongs to the phenylpyrazoline chemical
family and functions as an Acetyl-CoA Carboxylase (ACCase) inhibitor (Group 1 herbicide).[1]
[2] Pinoxaden is absorbed by the leaves and translocated to the growing points of the plant,
where it inhibits the biosynthesis of lipids, leading to the cessation of growth and eventual
death of the grass weed.[1]

Q2: Why is tank-mixing Pinoxaden with broadleaf herbicides necessary?

Pinoxaden is highly effective against grass weeds but does not control broadleaf weeds. To
achieve broad-spectrum weed control in a single pass, tank-mixing Pinoxaden with a
compatible broadleaf herbicide is a common and efficient practice.

Q3: Which broadleaf herbicides are generally considered compatible for tank-mixing with
Pinoxaden?

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b166648?utm_src=pdf-interest
https://www.benchchem.com/product/b166648?utm_src=pdf-body
https://www.benchchem.com/product/b166648?utm_src=pdf-body
https://www.benchchem.com/product/b166648?utm_src=pdf-body
https://www.smagrichem.com/herbicide/pinoxaden/
https://chemicalwarehouse.com/blogs/news/pinoxaden
https://www.smagrichem.com/herbicide/pinoxaden/
https://chemicalwarehouse.com/blogs/news/pinoxaden
https://www.benchchem.com/product/b166648?utm_src=pdf-body
https://www.smagrichem.com/herbicide/pinoxaden/
https://www.benchchem.com/product/b166648?utm_src=pdf-body
https://www.benchchem.com/product/b166648?utm_src=pdf-body
https://www.benchchem.com/product/b166648?utm_src=pdf-body
https://www.benchchem.com/product/b166648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Based on multiple field studies, Pinoxaden has been shown to be compatible with several
broadleaf herbicides, including:

e Metsulfuron-methyl

o Carfentrazone-ethyl

o Fluroxypyr

e Florasulam

e Bromoxynil

o MCPA (ester and amine formulations)

e 2,4-D (amine and ester formulations), though some studies note potential for antagonism.
Q4: What is herbicide antagonism and how can it affect Pinoxaden efficacy?

Herbicide antagonism occurs when the combined effect of two or more herbicides is less than
the sum of their individual effects. In the context of Pinoxaden tank-mixes, antagonism can
lead to a reduction in the control of grass weeds. This is a known issue with some tank-mixes
of ACCase inhibitors like Pinoxaden.

Q5: Are there specific broadleaf herbicides that have shown antagonism with Pinoxaden?

Yes, some studies have reported antagonistic effects, particularly with certain sulfonylurea (SU)
herbicides. The degree of antagonism can be influenced by environmental conditions and the
specific weed species. For instance, applications of Pinoxaden with sulfonylurea partners in
later growth stages (BBCH 25-29) showed more pronounced antagonistic effects than earlier
applications (BBCH 11-23). Some research also indicates that 2,4-D can sometimes reduce the
efficacy of graminicides, although other studies with Pinoxaden have not observed this effect.

Q6: What is the importance of adjuvants when tank-mixing with Pinoxaden?

Adjuvants play a crucial role in optimizing the performance of Pinoxaden, especially when
tank-mixed. Pinoxaden formulations often have a built-in adjuvant system, but additional
adjuvants may be required depending on the tank-mix partner and environmental conditions.
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The use of appropriate adjuvants can enhance herbicide efficacy by improving spray solution
properties, such as reducing surface tension and increasing droplet retention and penetration.
Studies have shown that the efficacy of Pinoxaden can be significantly improved with the
addition of specific adjuvants.

Troubleshooting Guides
Issue 1: Reduced Grass Weed Control After Tank-Mixing

Symptoms:

e Poor control of target grass weeds (e.g., wild oats, green foxtail) compared to Pinoxaden
applied alone.

o Weeds show initial signs of injury but then recover.
Possible Causes and Solutions:
e Antagonism with Tank-Mix Partner:

o Diagnosis: Review the tank-mix partners. Sulfonylurea herbicides and, in some cases,
phenoxy herbicides like 2,4-D, have been associated with reduced Pinoxaden efficacy.

o Solution:
» |f possible, avoid tank-mixing with herbicides known to be antagonistic.

» Consider a sequential application, applying Pinoxaden and the broadleaf herbicide
separately with a sufficient interval between applications (e.g., 7 days).

» Consult product labels for specific tank-mix recommendations and restrictions.
* Incorrect Mixing Order:

o Diagnosis: Review the mixing procedure used. An incorrect mixing order can lead to
physical or chemical incompatibility, reducing the bioavailability of Pinoxaden.

o Solution: Follow the recommended mixing order (often remembered by the acronym
A.P.P.L.E.S. or similar guidelines). Generally, start by filling the tank with 50-75% of the
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water, then add products in the following sequence: water conditioners, water-dispersible
granules (WG), wettable powders (WP), suspension concentrates (SC), emulsifiable
concentrates (EC) like Pinoxaden, and finally soluble liquids (SL) and adjuvants.

e Inadequate Adjuvant Use:

o Diagnosis: Confirm if the appropriate type and rate of adjuvant were used as per the
product labels of both Pinoxaden and the tank-mix partner.

o Solution: Ensure the use of a recommended adjuvant, as this can be critical for
overcoming potential antagonism and improving uptake.

Issue 2: Increased Crop Injury (Phytotoxicity)

Symptoms:

 Yellowing, stunting, or burning of the crop leaves that is more severe than when Pinoxaden

is applied alone.
Possible Causes and Solutions:
o [nteraction with Tank-Mix Partner:

o Diagnosis: Certain tank-mix combinations can increase crop stress, leading to injury. For
example, tank-mixing carfentrazone with Pinoxaden has been observed to cause
temporary yellowing of leaf tips, though the crop typically recovers.

o Solution: Consult product labels for any warnings regarding crop injury with specific tank-
mixes. If significant injury is a concern, consider a sequential application.

o Unfavorable Environmental Conditions:

o Diagnosis: Applying tank-mixes when the crop is under stress from drought, extreme
temperatures, or waterlogging can exacerbate crop injury.

o Solution: Avoid spraying during periods of significant crop stress. Delay application until
conditions improve and the crop is actively growing.
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e Adjuvant-Related Injury:

o Diagnosis: Some broadleaf herbicides may not be compatible with the oil-based adjuvants
often used with Pinoxaden, leading to increased phytotoxicity.

o Solution: Always check the compatibility of the broadleaf herbicide with oil-based
adjuvants. If there are restrictions, a sequential application may be necessary.

Data Presentation

Table 1: Summary of Pinoxaden Tank-Mix Efficacy on Weed Control
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Pinoxaden o
. Application
Tank-Mix ]
Rate (g a.i./ha)
Partner

Target Weeds

Efficacy o
Citation(s)
Outcome

Metsulfuron-

Phalaris minor,

Comparable to

weed-free

50+4 Anagallis treatment in
methyl ] )
arvensis reducing weed
density.
Significantly
Carfentrazone- Phalaris minor, lower total weed
50 + 20 )
ethyl Broadleaf weeds  density and
biomass.
No antagonistic
o effect observed;
Phalaris minor, )
2,4-D 50 + 500 effective control
Broadleaf weeds
of complex weed
flora.
At par with other
effective tank-
o Complex weed ] ]
Metribuzin 40 + 210 mixes in
flora )
reducing weed
biomass.
Potential for
Sulfonylureas _ _ _antagonism,
Varies Apera spica-venti

(general)

especially in later

growth stages.

Table 2: Impact of Pinoxaden Tank-Mixes on Crop Yield
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par with weed-

free.

Experimental Protocols
Protocol 1: Physical Compatibility Jar Test

This test is essential to determine if products are physically compatible in a spray solution and

to avoid the formation of precipitates, gels, or separation that can clog spray equipment.

Materials:

¢ Clean, clear glass jar (1 liter) with a lid

o Pipettes or measuring cylinders for accurate measurement
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o Water from the same source as will be used for spraying

o Personal Protective Equipment (PPE) as per product labels
 All herbicide and adjuvant products to be tank-mixed
Procedure:

e Fill the jar with 500 ml of the carrier water.

e Add each component of the proposed tank-mix one at a time, in the correct mixing order
(see diagram below). The amounts of each product should be scaled down proportionally to
the planned field application rates.

e Secure the lid and invert the jar 10-15 times to mix thoroughly.

o Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as
separation, clumping, precipitates, or gel formation.

« If no incompatibility is observed, let the jar stand for another 30 minutes to check for delayed
reactions.

« Interpretation: If any signs of physical incompatibility are present, the tank-mix should not be
used.

Protocol 2: Greenhouse Bioassay for
Antagonism/Synergism

This bioassay allows for the controlled evaluation of the biological interaction between
Pinoxaden and a broadleaf herbicide on a target grass weed species.

Materials:
» Pots filled with a suitable growing medium
» Seeds of a sensitive grass weed (e.g., wild oat, Avena fatua)

e Greenhouse or growth chamber with controlled environmental conditions
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o Calibrated laboratory sprayer
¢ Pinoxaden, broadleaf herbicide, and any required adjuvants
Procedure:

o Sow the grass weed seeds in the pots and grow them to a consistent growth stage (e.g., 2-3
leaf stage).

o Prepare the herbicide spray solutions for the following treatments:

Untreated control

[e]

o

Pinoxaden alone at various rates (e.g., 0.25x, 0.5x, 1x, 2x the recommended rate)

Broadleaf herbicide alone at its recommended rate

[¢]

[¢]

Tank-mix of Pinoxaden (at the same range of rates) and the broadleaf herbicide at its
recommended rate

o Apply the treatments to the plants using the calibrated sprayer.

e Return the pots to the greenhouse and arrange them in a randomized complete block
design.

o Assess weed control visually at set intervals (e.g., 7, 14, and 21 days after treatment) on a
scale of 0% (no effect) to 100% (complete Kkill).

o At the end of the experiment, harvest the above-ground biomass, dry it in an oven, and
weigh it.

o Data Analysis: Analyze the data using Colby's method or a similar statistical approach to
determine if the interaction is antagonistic, synergistic, or additive.

Mandatory Visualizations
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Caption: Mode of action pathway for Pinoxaden in grass weeds.
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!

Wear appropriate PPE

Mixing Procedlie (A.PPLES.)

1. Fill tank 50-75% with water
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}

2. Add Ammonium Sulfate (AMS)
& Water Conditioners

}

3. Add Dry Formulations
(WP, WDG)

}

4. Add Liquid Suspensions
(SC, Flowables)

}

5. Add Emulsifiable Concentrates
(e.g., Pinoxaden)

}

6. Add Soluble Liquids (SL)
& Adjuvants

}

7. Top off tank with water

Application

Apply Immediately
(Maintain Agitation)

Click to download full resolution via product page

Caption: Recommended workflow for preparing and mixing a Pinoxaden tank-mix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b166648?utm_src=pdf-body-img
https://www.benchchem.com/product/b166648?utm_src=pdf-custom-synthesis
https://www.smagrichem.com/herbicide/pinoxaden/
https://chemicalwarehouse.com/blogs/news/pinoxaden
https://www.benchchem.com/product/b166648#pinoxaden-tank-mixing-compatibility-with-broadleaf-herbicides
https://www.benchchem.com/product/b166648#pinoxaden-tank-mixing-compatibility-with-broadleaf-herbicides
https://www.benchchem.com/product/b166648#pinoxaden-tank-mixing-compatibility-with-broadleaf-herbicides
https://www.benchchem.com/product/b166648#pinoxaden-tank-mixing-compatibility-with-broadleaf-herbicides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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